Cas no 2229176-74-1 (1-(2-bromo-4-fluorophenyl)-2,2-difluorocyclopropan-1-amine)

• Product Name: 1-(2-bromo-4-fluorophenyl)-2,2-difluorocyclopropan-1-amine
• CAS No: 2229176-74-1
• MF: C₉H₇BrF₃N
• MW: 266.057791948318
• CID: 6107279
• PubChem ID: 165795237
• Update Time: 2025-06-11

1-(2-bromo-4-fluorophenyl)-2,2-difluorocyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-4-fluorophenyl)-2,2-difluorocyclopropan-1-amine
• 2229176-74-1
• EN300-1949324

• Inchi： 1S/C9H7BrF3N/c10-7-3-5(11)1-2-6(7)8(14)4-9(8,12)13/h1-3H,4,14H2
• InChI Key： FQKBEEARQAJXFC-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C1(CC1(F)F)N)F

Computed Properties

• Exact Mass: 264.97140g/mol
• Monoisotopic Mass: 264.97140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2-bromo-4-fluorophenyl)-2,2-difluorocyclopropan-1-amine

Introduction to Compound CAS No 2229176-74-1: 1-(2-bromo-4-fluorophenyl)-2,2-difluorocyclopropan-1-amine

The compound CAS No 2229176-74-1, known as 1-(2-bromo-4-fluorophenyl)-2,2-difluorocyclopropan-1-amine, is a highly specialized chemical entity with unique structural and functional properties. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its potential applications in drug development and advanced materials synthesis.

The molecular structure of this compound is characterized by a cyclopropane ring substituted with a bromine atom at the second position and two fluorine atoms at the second position as well. The phenyl group attached to the cyclopropane ring is further substituted with a bromine atom at the second position and a fluorine atom at the fourth position. This combination of substituents imparts unique electronic and steric properties to the molecule, making it an interesting candidate for various chemical reactions and applications.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. The presence of halogen atoms (bromine and fluorine) in its structure contributes to its high reactivity and selectivity in various chemical transformations. Researchers have explored its use as an intermediate in the synthesis of bioactive compounds, particularly those targeting specific enzyme systems or cellular pathways.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions, including nucleophilic substitution, electrophilic substitution, and cyclopropanation techniques. The choice of synthetic route depends on the availability of starting materials and the desired level of purity in the final product. Advanced purification techniques such as chromatography and crystallization are often employed to ensure high-quality output.

The structural uniqueness of this compound also makes it a valuable tool in materials science. Its ability to form stable covalent bonds under specific conditions has been leveraged in the development of advanced polymers and coatings with enhanced mechanical and thermal properties. Furthermore, its fluorinated nature confers resistance to environmental degradation, making it suitable for applications in harsh chemical environments.

From an environmental standpoint, understanding the fate and behavior of this compound in different ecosystems is crucial for ensuring its safe use and disposal. Studies have shown that while it exhibits high stability under normal conditions, it can undergo degradation under specific environmental stressors such as UV light or microbial activity. These findings underscore the importance of implementing proper waste management practices when handling this compound.

In conclusion, CAS No 2229176-74-1 represents a versatile chemical entity with a wide range of potential applications across multiple disciplines. Its unique structure, reactivity, and stability make it an invaluable asset in both academic research and industrial development. As research continues to uncover new insights into its properties and functionalities, this compound is poised to play an increasingly important role in advancing modern chemistry and technology.